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Compound of Interest |

4-(2-Butoxyethoxy)cyclohexan-1-
Compound Name:
one
CAS No.: 1564778-85-3
Cat. No.: B2391542
. J

This guide outlines the validated disposal and handling procedures for 4-(2-
Butoxyethoxy)cyclohexan-1-one (CAS: 1564778-85-3).[1][2][3][4]

As a Senior Application Scientist, | have structured this protocol to prioritize operator safety and
environmental compliance. This compound combines a cyclohexanone ring with a glycol ether
side chain.[4] This structural duality dictates its disposal pathway: it must be treated as a non-
halogenated organic solvent with specific precautions for potential peroxide formation (ether
characteristic) and combustibility (ketone characteristic).[4]

Part 1: Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity and hazard profile. This compound is a
research-grade building block; therefore, we apply the Precautionary Principle, assuming the
combined hazards of its functional groups.[1][2][3][4]
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Parameter Data / Specification

Chemical Name 4-(2-Butoxyethoxy)cyclohexan-1-one
CAS Number 1564778-85-3

Molecular Formula C12H2203

Molecular Weight 214.30 g/mol

Physical State Liguid (Viscous)

Soluble in organic solvents (DCM, Ethyl

Solubility o -
Acetate); Limited water solubility.[1][2][3][4][5]

Irritant (Skin/Eye/Respiratory), Combustible

Primary Hazards o
Liquid.[4]

Non-Halogenated Organic Solvent (High BTU).
[4]

Waste Stream

Critical Hazard Assessment:

o Ether Linkage: Potential for peroxide formation upon prolonged storage and air exposure.[4]
Action: Test for peroxides if the container is old or crystals are visible before disposal.[4]

o Ketone Functionality: Combustible.[4][6][7] Flash point is likely >60°C (estimated based on
MW), but treat as Flammable Class llI for safety.[4]

Part 2: Pre-Disposal Handling & Segregation
Proper segregation prevents dangerous chemical reactions in the waste stream.[4]
e Segregation:
o DO NOT MIX with Strong Oxidizers (e.g., Nitric acid, Peroxides) or Strong Bases.[4]

o DO NOT MIX with Halogenated Solvents (e.g., Chloroform, DCM) unless your facility
incinerates all organics together (halogenated waste is significantly more expensive to
dispose of).[4]
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o Compatible: Acetone, Ethanol, Ethyl Acetate, non-halogenated HPLC waste.[4]

o Container Selection:
o Use HDPE (High-Density Polyethylene) or Glass waste containers.[1][2][3][4]

o Ensure the cap is vented if there is any risk of ongoing reaction, though for pure solvent
disposal, a standard sealed safety cap is required.[4]

e Labeling:
o Label as: "HAZARDOUS WASTE - ORGANIC SOLVENT (NON-HALOGENATED)".
o List constituents: "4-(2-Butoxyethoxy)cyclohexan-1-one, [Other Solvents]".[1][2][3][4]
o Hazard Checkboxes: [x] Flammable/Combustible [x] Irritant.[4]

Part 3: Disposal Workflows
Workflow A: Liquid Waste (Pure or Solution)

Applicable for: Expired reagents, reaction mother liquors, and HPLC waste.[3][4]

Peroxide Check: If the bottle has been opened for >12 months, use a starch-iodide strip to

test for peroxides.[4]
o Positive: Contact EHS immediately for stabilization (usually with ferrous sulfate).[4]

o Negative:[1][4] Proceed.

Transfer: Pour liquid into the Non-Halogenated Organic Waste drum/carboy.

Rinsing: Triple rinse the empty original container with a small volume of acetone or ethanol.
[4] Add rinsate to the waste container.[4]

Container Disposal: Deface the label on the empty original bottle and dispose of it as
Glass/Plastic Recycling (if rinsed) or Solid Hazardous Waste (if residue remains).[4]

Workflow B: Solid Waste & Spill Cleanup
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Applicable for: Contaminated gloves, pipettes, spill pads, and silica gel.[3][4]
o Containment: For spills, absorb liquid with vermiculite, sand, or polypropylene pads.

» Collection: Place contaminated solids into a heavy-duty, clear polyethylene bag (minimum 4
mil thickness) or a wide-mouth HDPE jar.[1][2][3][4]

e Labeling: Tag as "HAZARDOUS SOLID WASTE - DEBRIS CONTAMINATED WITH
ORGANIC KETONES".

» Disposal: Seal securely with tape or a zip tie. Place in the designated solid waste bin for
incineration.

Part 4: Decision Matrix (Visualized)

The following diagram illustrates the logical decision tree for disposing of 4-(2-
Butoxyethoxy)cyclohexan-1-one.
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Waste Material:
4-(2-Butoxyethoxy)cyclohexan-1-one

Determine Physical State

Liquid Waste Solid Waste / Debris

/

Check Age/Peroxides Bin: Hazardous Solid Waste
(Ether Risk) (Incineration)

Peroxides Detected?

CONTACT EHS
Stabilize (Reductive Agent)

After Treatment

Is it mixed with Halogens?

No (Pure/Acetone) \Yes (e.g., DCM)

Stream: Non-Halogenated Stream: Halogenated
Organic Solvents Organic Solvents

Click to download full resolution via product page

Figure 1: Decision logic for waste stream selection, emphasizing peroxide safety checks.
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Part 5: Regulatory Compliance & Codes

Adherence to these codes ensures compliance with US EPA (RCRA) and EU regulations.[4]

Regulatory Body Classification / Code Notes

If flash point < 60°C. If higher,
US EPA (RCRA) D001 (Ignitable) classify as general organic
waste.[1][2][3][4]

This specific CAS is not U-
) ) listed; dispose via
US EPA (RCRA) U-Listed (Not Listed) o
characteristic

(Ignitability/Toxicity).[1][2][4]

"Other organic solvents,
EU Waste Code 07 01 04* washing liquids and mother
liquors."[4]

Likely "Flammable liquid,

n.o.s." or "Ethers, n.o.s."[1][2]
DOT (Transport) UN 1993 or UN 3271 ) -

[3][4] depending on specific

formulation data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-(2-Butoxyethoxy)cyclohexan-1-one proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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